Cas no 23351-89-5 ((3-nitrophenyl)-phenyliodanium;bromide)

(3-nitrophenyl)-phenyliodanium;bromide structure
23351-89-5 structure
Product Name:(3-nitrophenyl)-phenyliodanium;bromide
CAS No:23351-89-5
MF:C12H9BrINO2
MW:406.01383471489
CID:912644
PubChem ID:24190300
Update Time:2025-04-19

(3-nitrophenyl)-phenyliodanium;bromide Chemical and Physical Properties

Names and Identifiers

    • (3-nitrophenyl)-phenyliodanium;bromide
    • NSC-106640
    • (3-Nitrophenyl)(phenyl)iodanium bromide
    • 23351-89-5
    • DTXSID80637797
    • NSC106640
    • Inchi: 1S/C12H9INO2.BrH/c15-14(16)12-8-4-7-11(9-12)13-10-5-2-1-3-6-10;/h1-9H;1H/q+1;/p-1
    • InChI Key: YADZVEBHDOVDJJ-UHFFFAOYSA-M
    • SMILES: [I+](C1C=CC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-].[Br-]

Computed Properties

  • Exact Mass: 404.88614g/mol
  • Monoisotopic Mass: 404.88614g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 236
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8Ų
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